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Compound of Interest

Compound Name: Dalazatide

Cat. No.: B12777948

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for users of synthetic Dalazatide, a
potent and specific peptide inhibitor of the Kv1.3 potassium channel.[1][2] Given its synthesis-
based manufacturing, researchers may encounter batch-to-batch variability, which can impact
experimental reproducibility and outcomes. This guide offers a structured approach to
identifying, troubleshooting, and managing these variabilities through a series of frequently
asked questions, detailed troubleshooting protocols, and standardized experimental
procedures.

Section 1: Frequently Asked Questions (FAQS)
Q1: What is Dalazatide and what is its mechanism of
action?

Dalazatide (also known as ShK-186) is a 37-amino acid synthetic peptide derived from the sea
anemone Stichodactyla helianthus.[1][3] It is a first-in-class, highly specific inhibitor of the
voltage-gated potassium channel Kv1.3.[1][2] These channels are highly expressed on
chronically activated effector memory T-cells (TEM), which are key mediators in many
autoimmune diseases.[1][4]

Dalazatide's mechanism of action involves blocking the Kv1.3 channel, which is critical for
maintaining the membrane potential required for sustained calcium (Ca2+) influx into TEM
cells. By inhibiting this potassium efflux, Dalazatide suppresses the calcium signaling
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necessary for T-cell activation, proliferation, and the production of pro-inflammatory cytokines.
[1][3][5] This targeted action allows it to modulate the autoimmune response without causing
broad immunosuppression.[1]
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Receive New Batch of Dalazatide

1. Visual Inspection & Documentation
(Check CofA, appearance)

.

2. Solubility Test
(Dissolve small amount in intended solvent)

:

3. Identity Confirmation
(Mass Spectrometry)

l

4. Purity Assessment
(RP-HPLC)

:

5. Peptide Content Determination
(Amino Acid Analysis)

.

6. Functional Assay
(Compare IC50 to reference batch)

All
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Accept Batch Reject Batch / Contact Supplier

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dalazatide Technical Support Center: A Guide to
Managing Batch-to-Batch Variability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12777948#dealing-with-batch-to-batch-variability-of-
synthetic-dalazatide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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